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Compound of Interest

Compound Name: 2-Hydroxymethylene ethisterone

Cat. No.: B15548108

Application Notes and Protocols: 2-
Hydroxymethylene ethisterone

For Researchers, Scientists, and Drug Development Professionals
Introduction

2-Hydroxymethylene ethisterone (CAS No. 2787-02-2) is a steroid and a derivative of
Danazol.[1][2] It is also known as (17a)-17-Hydroxy-2-(hydroxymethylene)-pregn-4-en-20-yn-3-
one or 17-Ethynyl-2-(hydroxymethylene)-testosterone.[3][4] This document provides detailed
guidelines for the proper storage and handling of 2-Hydroxymethylene ethisterone to ensure
its stability, purity, and the safety of laboratory personnel. Due to the limited specific safety and
handling data for this compound, the following recommendations are also based on the safety
profile of its parent compound, ethisterone, and general best practices for handling steroid
compounds in a research setting.

Physicochemical Properties
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Property Value Source

CAS Number 2787-02-2 (11131141

Molecular Formula C22H2803 [3114]

Molecular Weight 340.46 g/mol [31[4]
White to off-white solid

Appearance ] ) [5]
(inferred from ethisterone)

Purity >95% (HPLC) [6]
Insoluble in water. Soluble in

Solubility DMSO and Ethanol (inferred [7]

from ethisterone).

Storage and Stability

Proper storage is critical to maintain the integrity of 2-Hydroxymethylene ethisterone.

Storage Conditions

Parameter Recommendation Justification
To minimize degradation and
Temperature Store at 2°C - 8°C.[3][8] o ] -
maintain chemical stability.
Store in a tightly sealed )
o To protect from moisture and
Atmosphere container in a dry, well- ] ]
_ atmospheric contaminants.
ventilated place.[9]
Protect from direct sunlight o
] ) ) To prevent light-induced
Light (inferred from general steroid

handling).[10]

degradation.

Long-term Storage

For long-term storage,
consider storage at -20°C,

especially for solutions.[7]

Steroid hormones in plasma
have been shown to be stable
for over 10 years at -25°C.[11]

Stability Profile
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While specific stability data for 2-Hydroxymethylene ethisterone is not readily available,
steroids as a class can be susceptible to degradation under certain conditions. Factors that can
affect stability include temperature, pH, light, and the presence of oxidizing agents.[12] For
solutions, it is recommended to use them within one month when stored at -20°C to prevent
loss of potency.[7] Aliquoting stock solutions is advised to avoid multiple freeze-thaw cycles.[7]

Handling Guidelines and Safety Precautions

Given that 2-Hydroxymethylene ethisterone is a steroid derivative, it should be handled with
caution. The safety precautions for its parent compound, ethisterone, are relevant and should
be followed. Ethisterone is suspected of causing cancer and may damage fertility or the unborn
child.[9][13]

Personal Protective Equipment (PPE)

A comprehensive approach to safety involves the use of appropriate personal protective
equipment.
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Avoid dust inhalation [3]

/ Pergonal PWment‘ﬁPE) \
y
Gust Respirator (for solidsD [Safety GIasses/GoggIes) C_ab CoaD [Chemical-resistant Gloves (e.g., NitrileD

(Equilibrate Compound to R'I)

Weigh Compound in Fume Hood

:

Dissolve in Solvent (e.g., DMSO)

:

Aliquot into Low-Adsorption Tubes

Store at -20°C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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